![molecular formula C11H12BrN5 B7431353 5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine](/img/structure/B7431353.png)
5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine
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Overview
Description
5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a pyridine derivative that has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine involves the inhibition of specific enzymes and proteins that play a crucial role in the development and progression of various diseases. It has been found to inhibit the activity of various kinases, including PI3K, mTOR, and AKT, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. It has also been found to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine in lab experiments include its high potency, selectivity, and low toxicity. However, it has some limitations, including its poor solubility in water and its instability in acidic conditions.
Future Directions
There are several future directions for the research of 5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine. One direction is to study its potential applications in the treatment of other diseases, such as diabetes and cardiovascular diseases. Another direction is to develop more stable and water-soluble derivatives of this compound. Additionally, further studies are needed to investigate its long-term safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential applications in various fields of scientific research. Its mechanism of action involves the inhibition of specific enzymes and proteins that play a crucial role in the development and progression of various diseases. Although it has some limitations, further research is needed to explore its potential applications and develop more stable derivatives of this compound.
Synthesis Methods
The synthesis of 5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine involves the reaction of 6-methyl-5-nitro-pyridin-2-amine with 4,5-dibromo-3-chloro-2-methylpyridine in the presence of a reducing agent. The resulting compound is then treated with a mixture of sodium methoxide and methanol to obtain the final product.
Scientific Research Applications
5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and anti-cancer properties. It has also been found to be effective in the treatment of Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
5-N-(5-bromo-6-methylpyrimidin-4-yl)-2-N-methylpyridine-2,5-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN5/c1-7-10(12)11(16-6-15-7)17-8-3-4-9(13-2)14-5-8/h3-6H,1-2H3,(H,13,14)(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOQVUDYMFZXPCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=N1)NC2=CN=C(C=C2)NC)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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